4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine

• IUPAC Name: 4-methyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine
• InChI: InChI=1S/C12H11N3O2S/c1-9-6-7-13-12(14-9)18-8-10-2-4-11(5-3-10)15(16)17/h2-7H,8H2,1H3
• InChI Key: JVWSQCKKVSZJIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O2S
• DSSTOX Substance ID: DTXSID601319931
• Molecular Weight: 261.30 g/mol
• Solubility: 29.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 866138-10-5

Description

4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine is a useful research compound. Its molecular formula is C12H11N3O2S and its molecular weight is 261.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine and its derivatives have been extensively studied for their synthesis and the development of various derivatives. Bassyouni and Fathalla (2013) demonstrated the synthesis of new heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives, indicating the versatility of these compounds in creating a wide range of biologically active substances (Bassyouni & Fathalla, 2013). Similarly, Gangjee et al. (2008) synthesized classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, which showed significant dual inhibition of thymidylate synthase and dihydrofolate reductase, highlighting their potential in medicinal chemistry (Gangjee et al., 2008).

Antibacterial and Antitumor Properties

Several studies have explored the antibacterial and antitumor properties of this compound derivatives. Gangjee et al. (1996) synthesized novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase and as antitumor and/or antibacterial agents (Gangjee et al., 1996). This indicates their potential utility in the development of new therapeutic agents.

Structural and Spectroscopic Analysis

Research on this compound also includes structural and spectroscopic analysis. Alzoman et al. (2015) conducted a detailed spectroscopic investigation of a related compound, providing insights into its molecular structure and potential pharmaceutical applications (Alzoman et al., 2015). Such studies are crucial for understanding the molecular properties and potential applications of these compounds in various fields.

Molecular Docking and Interaction Studies

Molecular docking and interaction studies form a significant part of the research on these compounds. Lahmidi et al. (2019) conducted a molecular docking simulation to assess the inhibitory potential of pyrimidine derivatives against human enzymes, demonstrating the potential use of these compounds in drug discovery (Lahmidi et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.